Cas no 18249-12-2 (4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate)

4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate structure
18249-12-2 structure
Product Name:4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate
CAS No:18249-12-2
MF:C27H26N2O6S2
MW:538.635144710541
CID:230801
PubChem ID:87527
Update Time:2025-04-19

4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-dimethylaminophenyl)-(4-dimethylazaniumylidene-1-cyclohexa-2,5-dienylidene)methyl]-7-sulfo-naphthalene-2-sulfonate
    • 4-[[4-(dimethylamino)phenyl]-(4-dimethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-7-sulfonaphthalene-2-sulfonate
    • hydrogen [4-[[4-(dimethylamino)phenyl](3,6-disulphonato-1-naphthyl)methylene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium
    • 4-{[4-(dimethylamino)phenyl][4-(dimethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}-7-sulfonaphthalene-2-sulfonate
    • Hydrogen (4-((4-(dimethylamino)phenyl)(3,6-disulphonato-1-naphthyl)methylene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium
    • DTXSID90171298
    • 18249-12-2
    • EINECS 242-126-0
    • Inchi: 1S/C27H26N2O6S2/c1-28(2)21-9-5-18(6-10-21)27(19-7-11-22(12-8-19)29(3)4)26-17-24(37(33,34)35)16-20-15-23(36(30,31)32)13-14-25(20)26/h5-17H,1-4H3,(H-,30,31,32,33,34,35)
    • InChI Key: QTAWOJMFARURQW-UHFFFAOYSA-N
    • SMILES: S(C1=CC2C=C(C=CC=2C(=C1)C(=C1C=CC(C=C1)=[N+](C)C)C1C=CC(=CC=1)N(C)C)S(=O)(=O)O)(=O)(=O)[O-] |t:13,20|

Computed Properties

  • Exact Mass: 555.15000
  • Monoisotopic Mass: 538.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 189.68000
  • LogP: 3.27370
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